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Compound of Interest

Compound Name: Bis(2-butoxyethyl) Phthalate-d4

Cat. No.: B586600

Technical Guide: Bis(2-butoxyethyl) Phthalate-d4

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties and analytical applications of Bis(2-butoxyethyl) Phthalate-d4. This deuterated
phthalate ester serves as a critical internal standard for the quantification of its non-labeled
counterpart, Bis(2-butoxyethyl) phthalate, in various matrices.

Core Physicochemical Data

The fundamental properties of Bis(2-butoxyethyl) Phthalate-d4 are summarized below.
These values are essential for accurate mass spectrometry analysis and method development.
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Property Value Source
Molecular Formula C20H26D406 [1112]
Molecular Weight 370.47 g/mol [11[2][3]
Monoisotopic Mass 370.22934566 Da [4]

CAS Number 1398065-96-7 [11[2]

bis(2-butoxyethyl) 3,4,5,6-
IUPAC Name tetradeuteriobenzene-1,2- [4]

dicarboxylate

Bis(2-butoxyethyl) Phthalate-
Synonyms [3]
3,4,5,6-d4

Analytical Applications and Experimental
Considerations

Bis(2-butoxyethyl) Phthalate-d4 is primarily utilized as an internal standard in isotope dilution
mass spectrometry (IDMS) for the precise quantification of Bis(2-butoxyethyl) phthalate. The
presence of four deuterium atoms on the benzene ring creates a stable, mass-shifted version
of the analyte of interest.

Experimental Protocol: Quantification by Isotope
Dilution Mass Spectrometry

A generalized protocol for the use of Bis(2-butoxyethyl) Phthalate-d4 as an internal standard
in a typical analytical workflow, such as Gas Chromatography-Mass Spectrometry (GC-MS) or
Liquid Chromatography-Mass Spectrometry (LC-MS), is outlined below.

o Standard Preparation: A stock solution of Bis(2-butoxyethyl) Phthalate-d4 is prepared in a
suitable organic solvent (e.g., methanol, hexane) at a certified concentration.

o Sample Spiking: A known amount of the Bis(2-butoxyethyl) Phthalate-d4 internal standard
solution is added to the unknown sample prior to extraction and cleanup. This ensures that
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any analyte loss during sample preparation affects both the analyte and the internal standard
equally.

o Extraction: The phthalates, including the native analyte and the deuterated internal standard,
are extracted from the sample matrix using an appropriate technique, such as liquid-liquid
extraction or solid-phase extraction.

e Analysis by Mass Spectrometry: The extracted sample is then analyzed by GC-MS or LC-
MS. The mass spectrometer is set to monitor for specific ions corresponding to both the
native Bis(2-butoxyethyl) phthalate and the deuterated internal standard.

» Quantification: The concentration of the native analyte in the sample is calculated based on
the ratio of the response of the analyte to the response of the known amount of the internal
standard.

Workflow Visualization

The following diagram illustrates the typical workflow for an isotope dilution mass spectrometry
experiment utilizing a deuterated internal standard like Bis(2-butoxyethyl) Phthalate-d4.
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Isotope Dilution Mass Spectrometry Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b586600?utm_src=pdf-custom-synthesis
https://www.scbt.com/p/bis-2-butoxyethyl-phthalate-d4-1398065-96-7
https://www.pharmaffiliates.com/en/1398065-96-7-bis-2-butoxyethyl-phthalate-d4-papst012915.html
https://www.lgcstandards.com/VU/en/Bis-2-butoxyethyl-Phthalate-3-4-5-6-d4/p/CDN-D-7450
https://pubchem.ncbi.nlm.nih.gov/compound/Bis_2-butoxyethyl_-Phthalate-d4
https://pubchem.ncbi.nlm.nih.gov/compound/Bis_2-butoxyethyl_-Phthalate-d4
https://www.benchchem.com/product/b586600#molecular-weight-of-bis-2-butoxyethyl-phthalate-d4
https://www.benchchem.com/product/b586600#molecular-weight-of-bis-2-butoxyethyl-phthalate-d4
https://www.benchchem.com/product/b586600#molecular-weight-of-bis-2-butoxyethyl-phthalate-d4
https://www.benchchem.com/product/b586600#molecular-weight-of-bis-2-butoxyethyl-phthalate-d4
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b586600?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b586600?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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